Cas no 15410-54-5 (Galactitol,2,3,4,5-tetraacetate, 1,6-dimethanesulfonate (7CI,8CI))

• Product Name: Galactitol,2,3,4,5-tetraacetate, 1,6-dimethanesulfonate (7CI,8CI)
• CAS No: 15410-54-5
• MF: C₁₆H₂₆O₁₄S₂
• MW: 506.499244213104
• CID: 211723
• PubChem ID: 27264
• Update Time: 2025-04-19

Galactitol,2,3,4,5-tetraacetate, 1,6-dimethanesulfonate (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• Galactitol,2,3,4,5-tetraacetate, 1,6-dimethanesulfonate (7CI,8CI)
• [3,4,5-triacetyloxy-1,6-bis(methylsulfonyloxy)hexan-2-yl] acetate
• 1,6-Dihydroxy-10-methyl-2,3,4,5-tetramethoxyacridin-9-one
• 1,6-dihydroxy-2,3,4,5-tetramethoxy-10-methyl-9-acridone
• 1,6-Dimesyl-tetraacetyl-L-mannit
• 9(10H)-Acridinone, 1,6-dihydroxy-2,3,4,5-tetramethoxy-10-methyl-
• AC1NUJ0E
• AG-H-29729
• CHEMBL88259
• CTK3E8920
• Glyfoline
• SureCN9348448
• Tetraacetyl DMM
• NSC260683
• DTXSID70934924
• 1,6-Dimethylsulfonyl-2,3,4,5-tetraacetylmannitol
• MANNITOL, 1,6-DIMETHANESULFONATE, 2,3,4,5-TETRAACETATE
• 15410-54-5
• 15410-48-7
• NSC-260683
• 2,3,4,5-Tetra-O-acetyl-1,6-di-O-(methanesulfonyl)hexitol

• Inchi： 1S/C16H26O14S2/c1-9(17)27-13(7-25-31(5,21)22)15(29-11(3)19)16(30-12(4)20)14(28-10(2)18)8-26-32(6,23)24/h13-16H,7-8H2,1-6H3
• InChI Key： APQICAKGPZGHER-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCC(C(C(C(COS(C)(=O)=O)OC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 506.07638
• Monoisotopic Mass: 506.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 32
• Rotatable Bond Count: 17
• Complexity: 807
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 209Ų

Experimental Properties

• Density: 1.395
• Boiling Point: 622.2°Cat760mmHg
• Flash Point: 330.1°C
• Refractive Index: 1.488
• PSA: 191.94
• LogP: 0.82720